Cas no 1502669-48-8 (O-2-(3-bromo-4-methoxyphenyl)ethylhydroxylamine)

• Product Name: O-2-(3-bromo-4-methoxyphenyl)ethylhydroxylamine
• CAS No: 1502669-48-8
• MF: C₉H₁₂BrNO₂
• MW: 246.101081848145
• CID: 6263714
• PubChem ID: 83722523
• Update Time: 2025-10-14

O-2-(3-bromo-4-methoxyphenyl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(3-bromo-4-methoxyphenyl)ethylhydroxylamine
• EN300-1909201
• 1502669-48-8
• O-[2-(3-bromo-4-methoxyphenyl)ethyl]hydroxylamine

• Inchi： 1S/C9H12BrNO2/c1-12-9-3-2-7(4-5-13-11)6-8(9)10/h2-3,6H,4-5,11H2,1H3
• InChI Key： OOHGZMMYNGHJOY-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CCON)OC

Computed Properties

• Exact Mass: 245.00514g/mol
• Monoisotopic Mass: 245.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.5Ų

Additional information on O-2-(3-bromo-4-methoxyphenyl)ethylhydroxylamine

Research Brief on O-2-(3-bromo-4-methoxyphenyl)ethylhydroxylamine (CAS: 1502669-48-8)

O-2-(3-bromo-4-methoxyphenyl)ethylhydroxylamine (CAS: 1502669-48-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an up-to-date synthesis of the latest findings related to this compound, focusing on its chemical properties, biological activities, and therapeutic potential.

Recent studies have highlighted the role of O-2-(3-bromo-4-methoxyphenyl)ethylhydroxylamine as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features, including the bromo and methoxy substituents on the phenyl ring, make it a valuable scaffold for the development of novel enzyme inhibitors and receptor modulators. Researchers have explored its utility in targeting various biological pathways, particularly those involved in inflammation and oncology.

One of the key findings from recent literature is the compound's ability to act as a selective inhibitor of certain metalloenzymes, such as matrix metalloproteinases (MMPs). These enzymes play a critical role in tissue remodeling and are implicated in diseases like cancer and arthritis. Preliminary in vitro studies suggest that O-2-(3-bromo-4-methoxyphenyl)ethylhydroxylamine exhibits promising inhibitory activity against MMP-2 and MMP-9, with IC50 values in the low micromolar range.

In addition to its enzyme inhibitory properties, this compound has also been investigated for its potential as a prodrug. The hydroxylamine moiety can be metabolized in vivo to release reactive nitrogen species (RNS), which may contribute to its therapeutic effects. This dual functionality—enzyme inhibition and RNS generation—positions O-2-(3-bromo-4-methoxyphenyl)ethylhydroxylamine as a multifunctional agent with applications in both targeted therapy and oxidative stress modulation.

Recent synthetic methodologies have focused on optimizing the yield and purity of O-2-(3-bromo-4-methoxyphenyl)ethylhydroxylamine. Advances in catalytic hydrogenation and protecting group strategies have enabled more efficient large-scale production, which is critical for further preclinical and clinical evaluation. Additionally, computational modeling studies have provided insights into the compound's binding interactions with target proteins, aiding in the design of more potent analogs.

Despite these promising developments, challenges remain in the clinical translation of O-2-(3-bromo-4-methoxyphenyl)ethylhydroxylamine. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous pharmacokinetic and toxicological studies. Ongoing research is exploring structural modifications to enhance its drug-like properties while retaining its biological activity.

In conclusion, O-2-(3-bromo-4-methoxyphenyl)ethylhydroxylamine (CAS: 1502669-48-8) represents a compelling candidate for further investigation in the realm of chemical biology and drug discovery. Its unique chemical structure and multifunctional biological activities offer a promising foundation for the development of novel therapeutic agents. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacokinetic profile, and evaluating its efficacy in relevant disease models.